Cas no 1807403-47-9 (Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate
• CAS No: 1807403-47-9
• MF: C₁₅H₁₇BrO₄
• MW: 341.197084188461
• CID: 4956455
• Update Time: 2025-05-20

Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate

• Inchi： 1S/C15H17BrO4/c1-2-20-15(19)14-11(7-4-10-16)5-3-6-12(14)8-9-13(17)18/h3,5-6,8-9H,2,4,7,10H2,1H3,(H,17,18)/b9-8+
• InChI Key： QXQXEXXWJJWBFK-CMDGGOBGSA-N
• SMILES： BrCCCC1C=CC=C(/C=C/C(=O)O)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 354
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate

Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate (CAS No. 1807403-47-9): An Overview

Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate (CAS No. 1807403-47-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its complex molecular structure, holds potential applications in various advanced research areas, including drug discovery and material synthesis.

The chemical structure of Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate is notable for its brominated propyl group and carboxyvinyl moiety, which contribute to its reactivity and functional versatility. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, particularly in reactions involving nucleophilic substitution and cross-coupling processes. The carboxyvinyl group, on the other hand, provides opportunities for further functionalization through esterification, amidation, and other carboxylic acid reactions.

Recent studies have explored the potential of Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate in the development of novel pharmaceuticals. One such study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory properties in vitro, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate has shown promise in materials science. A study published in the Journal of Polymer Science investigated its use as a monomer for the synthesis of functional polymers. The researchers found that polymers derived from this compound exhibited excellent thermal stability and mechanical properties, making them suitable for applications in advanced materials such as coatings and adhesives.

The synthesis of Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the bromination of an alkene followed by esterification and coupling reactions to form the final product. The detailed synthetic protocols have been well-documented in various chemical literature sources, providing a solid foundation for researchers to optimize and scale up the production process.

The physical properties of Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate, such as its melting point, solubility, and stability under different conditions, have been extensively studied. These properties are crucial for understanding its behavior in various chemical reactions and applications. For instance, its solubility in organic solvents makes it an ideal candidate for solution-based processes in both laboratory and industrial settings.

In terms of safety and handling, it is important to note that while Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for Ethyl 2-(3-bromopropyl)-6-(2-carboxyvinyl)benzoate are promising. Ongoing research continues to uncover new applications and derivatives of this compound, driving innovation in both academic and industrial settings. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing new technologies.